2-Bromo-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine
Overview
Description
The compound “2-Bromo-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine” is a complex organic molecule that contains a pyridine ring, a piperidine ring, and a methylsulfonyl group. Pyridine and piperidine rings are common structures in many pharmaceuticals and play a significant role in the pharmaceutical industry .
Scientific Research Applications
-
Catalytic Protodeboronation of Pinacol Boronic Esters
- Field : Organic Chemistry
- Application : This research involves the catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters .
- Method : The process utilizes a radical approach paired with a Matteson–CH2–homologation .
- Results : This protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation . The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol .
-
Hydrolysis of Phenylboronic Pinacol Esters
- Field : Biochemistry
- Application : This research describes the hydrolysis of some phenylboronic pinacol esters .
- Method : The kinetics of the reaction is dependent on the substituents in the aromatic ring .
- Results : The pH strongly influences the rate of the reaction, which is considerably accelerated at physiological pH .
-
Building Block in Nitrogen Containing Heterocyclic Compounds
- Field : Organic Chemistry
- Application : 6-Bromo-2-picoline, a halogenated pyridine derivative similar to the compound you mentioned, is used as a building block in the preparation of nitrogen containing heterocyclic compounds .
- Method : The specific methods of application or experimental procedures would depend on the specific heterocyclic compound being synthesized .
- Results : The outcomes would also vary based on the specific synthesis, but the use of 6-Bromo-2-picoline could potentially facilitate the synthesis of a wide range of nitrogen containing heterocyclic compounds .
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Synthesis of Various Compounds
- Field : Organic Chemistry
- Application : 2-Bromo-6-methylpyridine, a compound similar to the one you mentioned, may be used in the synthesis of various compounds .
- Method : This includes the synthesis of 6,6’-dimethyl-2,2’-bipyridine, 6-methyl-2-pyridyl-2-pyridylmethanone, 2-methyl-6-(trimethylsilyl)-pyridine, and N,N’-bis-(6-methylpyrid-2-yl)-(1R,2R)-1,2-diaminocyclohexane (cydiampy) .
- Results : The successful synthesis of these compounds could have various applications in different fields of chemistry .
-
Catalytic Protodeboronation of Pinacol Boronic Esters
- Field : Organic Chemistry
- Application : This research involves the catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters .
- Method : The process utilizes a radical approach paired with a Matteson–CH2–homologation .
- Results : This protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation . The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol .
-
Synthesis of Various Compounds
- Field : Organic Chemistry
- Application : 2-Bromo-6-methylpyridine, a compound similar to the one you mentioned, may be used in the synthesis of various compounds .
- Method : This includes the synthesis of 6,6’-dimethyl-2,2’-bipyridine, 6-methyl-2-pyridyl-2-pyridylmethanone, 2-methyl-6-(trimethylsilyl)-pyridine, and N,N’-bis-(6-methylpyrid-2-yl)-(1R,2R)-1,2-diaminocyclohexane (cydiampy) .
- Results : The successful synthesis of these compounds could have various applications in different fields of chemistry .
properties
IUPAC Name |
2-bromo-6-[(1-methylsulfonylpiperidin-4-yl)methyl]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17BrN2O2S/c1-18(16,17)15-7-5-10(6-8-15)9-11-3-2-4-12(13)14-11/h2-4,10H,5-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRSKMCURNATGRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CC2=NC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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